Cas no 1160247-12-0 (1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate)
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl 8-Tert-Butyl 3-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate(WX100080)
- 1-Benzyl 8-Tert-Butyl 3-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate
- 1,4,8-Triazaspiro[5.5]undecane-1,8-dicarboxylic acid, 3-oxo-, 8-(1,1-dimethylethyl) 1-(phenylmethyl) ester
- 1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate
- 1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate
-
- Inchi: 1S/C21H29N3O5/c1-20(2,3)29-18(26)23-11-7-10-21(15-23)14-22-17(25)12-24(21)19(27)28-13-16-8-5-4-6-9-16/h4-6,8-9H,7,10-15H2,1-3H3,(H,22,25)
- InChI Key: VGDGHKMQWHZDEQ-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)C2(CCCN(C(OC(C)(C)C)=O)C2)CNC(=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205264-1g |
1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 97% | 1g |
$1122 | 2021-08-04 | |
| TRC | B535635-2.5mg |
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 2.5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B535635-5mg |
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 5mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B535635-25mg |
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 25mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM205264-1g |
1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 97% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD569812-1g |
1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate |
1160247-12-0 | 97% | 1g |
¥9840.0 | 2023-04-05 |
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate
1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-Triazaspiro[5.5]Undecane-1,8-Dicarboxylate: A Comprehensive Overview
1-O-Benzyl 8-O-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate, with the CAS number 1160247-12-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—a feature that often imparts unique chemical and biological properties.
The molecular structure of this compound is intriguing, with a spiro[5.5]undecane core that serves as the central framework. The presence of a benzyl group at position 1 and a tert-butyl group at position 8 introduces steric hindrance and electronic effects that can influence its reactivity and bioavailability. The oxo group at position 3 adds to the complexity, potentially acting as a site for further functionalization or participation in hydrogen bonding interactions.
Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure makes it an attractive candidate for exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced computational models to predict its bioavailability and optimize its chemical structure for therapeutic applications.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, oxidations, and cyclizations. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product. The synthesis pathway also involves careful control of reaction conditions to ensure the formation of the desired spiro structure.
The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been explored in recent clinical studies.
In addition to its therapeutic potential, this compound has found applications in materials science due to its unique physical properties. For instance, it has been used as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its ability to form stable complexes with metal ions has also been leveraged in catalysis and sensor development.
The development of efficient analytical methods for the characterization of this compound is another area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the quality and consistency of the compound during preclinical and clinical trials.
In conclusion, 1-O-benzyl 8-O-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate is a versatile compound with significant potential in various scientific disciplines. Its complex structure offers numerous opportunities for further research and development across multiple fields.
1160247-12-0 (1-O-Benzyl 8-O-tert-Butyl 3-Oxo-1,4,8-triazaspiro5.5undecane-1,8-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)